(R)-2-Amino-3-benzylthio-N-(4-nitrophenyl)propionamide

• IUPAC Name: (2R)-2-amino-3-benzylsulfanyl-N-(4-nitrophenyl)propanamide
• InChI: InChI=1S/C16H17N3O3S/c17-15(11-23-10-12-4-2-1-3-5-12)16(20)18-13-6-8-14(9-7-13)19(21)22/h1-9,15H,10-11,17H2,(H,18,20)/t15-/m0/s1
• InChI Key: HOZQMLJHNCMSRC-HNNXBMFYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSCC(C(=O)NC2=CC=C(C=C2)[N+](=O)[O-])N
• Isomeric SMILES: C1=CC=C(C=C1)CSC[C@@H](C(=O)NC2=CC=C(C=C2)[N+](=O)[O-])N
• Molecular Formula: C16H17N3O3S
• DSSTOX Substance ID: DTXSID30883500
• Molecular Weight: 331.4 g/mol
• CAS RN: 7436-62-6

Description

(R)-2-Amino-3-benzylthio-N-(4-nitrophenyl)propionamide, or R-2-ABNPP, is an organosulfur compound with a wide range of applications in scientific research. It is a synthetic compound that has been used as a substrate in enzyme assays, as a model compound in studies of enzyme kinetics, and as a tool to study the structure and function of enzymes. R-2-ABNPP is also used in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and dyes. The compound has been studied for its biochemical and physiological effects, and its advantages and limitations for laboratory experiments have been explored.

Scientific Research Applications

Catalytic Reduction of 4-Nitrophenol

• Scientific Field: Nanotechnology and Catalysis.
• Application Summary: The catalytic reduction of 4-nitrophenol (4-NP) is a benchmark reaction to assess the activity of nanostructured materials. This reaction is universally accepted due to the easy measurement of kinetic parameters through UV–visible spectroscopic techniques.
• Methods of Application: The reduction of 4-NP is performed in the presence of reducing agents and nanostructured materials as catalysts. The reaction’s efficiency is influenced by various parameters, including the size and structure of the nanoparticles, the structural chemistry of the active nanoparticles, and the functions of diffusion.
• Results or Outcomes: Thousands of researchers have explored their synthesized efficient catalytic nanostructured materials by performing the catalytic reduction of 4-NP. The results have helped understand the size and structure-dependent catalytic activity, structural chemistry of the active nanoparticles, reconstruction of nanoparticles surface and functions of diffusion to control catalytic activity.

Reduction of 4-Nitrophenol to 4-Aminophenol

• Scientific Field: Reaction Chemistry & Engineering.
• Application Summary: The reduction of 4-nitrophenol (4-NiP) to 4-aminophenol (4-AP) with an excess of sodium borohydride is commonly used as a model reaction to assess the catalytic activity of metallic nanoparticles. This reaction is considered both a potentially important step in industrial water treatment and an attractive, commercially relevant synthetic pathway.
• Methods of Application: The reaction is performed in the presence of silver and gold nanoparticles and an excess of sodium borohydride. The reaction kinetics can be noticeably improved by increasing the borohydride concentration or the reaction temperature.

Synthesis of PNP Active Esters

• Scientific Field: Biochemistry.
• Application Summary: PNP active esters of 18 F-labelled synthons are used for subsequent radiolabelling of biomolecules. This is an important step in the synthesis of radiolabeled compounds for imaging studies.
• Methods of Application: The synthesis of PNP and TFP esters of both 4-methoxyphenyliodonium benzoate and 6-trimethylammonium nicotinate are attempted as precursors for direct radiofluorination.
• Results or Outcomes: The study demonstrates the application of PNP active esters of 18 F-labelled synthons for subsequent radiolabelling of biomolecules.

Synthesis of Nanostructured Materials

• Scientific Field: Nanotechnology.
• Application Summary: The synthesis of various nanostructured materials and their use as catalysts for the reduction of nitrophenol in the presence of reducing agents have been discussed.
• Methods of Application: The reductions of model 4-NP reaction in the presence of reducing agents by catalytic nanostructured materials have been affected by various parameters.
• Results or Outcomes: This literature-based discussion on nitrophenols reduction by nanostructured materials allows us to argue numbers of perception, such as size and structure-dependent catalytic activity, structural chemistry of the active nanoparticles, reconstruction of nanoparticles surface and functions of diffusion to control catalytic activity.

Synthesis of 18 F-labelled Synthons

• Scientific Field: Radiochemistry.
• Application Summary: PNP active esters of 18 F-labelled synthons are used for subsequent radiolabelling of biomolecules. This is an important step in the synthesis of radiolabeled compounds for imaging studies.
• Methods of Application: The synthesis of PNP and TFP esters of both 4-methoxyphenyliodonium benzoate and 6-trimethylammonium nicotinate are attempted as precursors for direct radiofluorination.
• Results or Outcomes: The study demonstrates the application of PNP active esters of 18 F-labelled synthons for subsequent radiolabelling of biomolecules.

Synthesis of Nanostructured Materials

• Scientific Field: Nanotechnology.
• Application Summary: The synthesis of various nanostructured materials and their use as catalysts for the reduction of nitrophenol in the presence of reducing agents have been discussed.
• Methods of Application: The reductions of model 4-NP reaction in presence of reducing agents by catalytic nanostructured materials have been affected by various parameters.
• Results or Outcomes: This literature-based discussion on nitrophenols reduction by nanostructured materials allows us to argue numbers of perception, such as size and structure-dependent catalytic activity, structural chemistry of the active nanoparticles, reconstruction of nanoparticles surface and functions of diffusion to control catalytic activity.